molecular formula C9H16N4O B1492987 2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol CAS No. 1521416-65-8

2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol

Cat. No. B1492987
CAS RN: 1521416-65-8
M. Wt: 196.25 g/mol
InChI Key: VTYIKSOOOXPSJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((6-Amino-2-methylpyrimidin-4-yl)(ethyl)amino)ethan-1-ol, commonly referred to as 2-AEME, is a synthetic compound which has been studied for its potential applications in scientific research. 2-AEME is a member of the pyrimidine family of organic compounds, and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

Plant Biology and Ethylene Research

  • Ethylene Precursors in Plant Biology : Research on 1-aminocyclopropane-1-carboxylic acid (ACC) explores its role beyond being a precursor to ethylene, highlighting its significance in plant growth and stress response mechanisms (B. V. D. Poel & D. Straeten, 2014). Such studies provide insights into how small molecular compounds can influence plant hormone biology and agricultural productivity.

Environmental Toxicology

  • Toxicity and Environmental Fate of Chlorinated Solvents : Research into compounds like DDT and its metabolites DDE emphasizes the importance of understanding the environmental persistence and endocrine-disrupting potential of chemical compounds (M. Burgos-Aceves et al., 2021). This area of study is crucial for assessing the ecological and human health impacts of chemical exposures.

Food Science

  • Impact of Chemical Compounds on Food Quality : Investigations into ethyl carbamate in foods and beverages highlight the need to understand the occurrence, formation mechanisms, and health implications of chemical compounds in food (J. Weber & V. Sharypov, 2009). Such research is essential for ensuring food safety and regulatory compliance.

Analytical Chemistry and Biomarker Research

  • Biomarkers for Tobacco Exposure and Cancer Risk : Studies measuring human urinary carcinogen metabolites offer a practical approach to understand the links between chemical exposures (such as tobacco) and cancer, demonstrating the role of analytical chemistry in public health (S. Hecht, 2002).

properties

IUPAC Name

2-[(6-amino-2-methylpyrimidin-4-yl)-ethylamino]ethanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16N4O/c1-3-13(4-5-14)9-6-8(10)11-7(2)12-9/h6,14H,3-5H2,1-2H3,(H2,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTYIKSOOOXPSJF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CCO)C1=NC(=NC(=C1)N)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

196.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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